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Compound of Interest

Compound Name: 4-Chloro-2-nitrobenzoic acid

Cat. No.: B146358

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Chloro-2-nitrobenzoic acid is a substituted aromatic carboxylic acid that serves as a crucial
intermediate in the synthesis of a variety of organic compounds, particularly in the
pharmaceutical and dye industries. Its chemical structure, featuring a carboxylic acid group, a
nitro group, and a chlorine atom on a benzene ring, imparts unique reactivity that makes it a
versatile building block for more complex molecules. This technical guide provides a
comprehensive overview of the chemical structure, properties, synthesis, and analysis of 4-
chloro-2-nitrobenzoic acid.

Chemical Structure and Identification

4-Chloro-2-nitrobenzoic acid is a benzene derivative with three substituents: a chlorine atom
at position 4, a nitro group at position 2, and a carboxylic acid group at position 1.

Molecular Structure:
Caption: Chemical structure of 4-Chloro-2-nitrobenzoic acid.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 4-chloro-2-nitrobenzoic acid[1][2]
Synonyms 2-Nitro-4-chlorobenzoic acid[1][2][3]
CAS Number 6280-88-2[1][2][3][4]

Molecular Formula C7HACINOA4[1][2][3][4]

Molecular Weight 201.56 g/mol [2][4]

INChl=1S/C7HACINOA4/c8-4-1-2-5(7(10)11)6(3-

InChl
4)9(12)13/h1-3H,(H,10,11)[1][2][4]
InChlKey JAHIPDTWWVYVRV-UHFFFAQOY SA-N[1][4]
C1=CC(=C(C=C1Cl)--INVALID-LINK--
SMILES
[O-)C(=0)O[Z]
EC Number 228-483-5[3][4]

Physicochemical Properties

A summary of the key physicochemical properties of 4-Chloro-2-nitrobenzoic acid is
presented in the table below. These properties are essential for designing synthetic routes,
purification procedures, and for understanding its behavior in various chemical and biological
systems.

Table 2: Physicochemical Properties
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Property Value

Appearance Slightly yellow powder or crystals[3][5][6]

Melting Point 139 - 146 °C[3][5][6][7][8]

Boiling Point 357 °C at 760 mmHg[6][8]

Solubility Very soluble in water[3]. Soluble in organic
solvents.

pKa 1.97[3]

Density 1.5 g/cm3[6]

Flash Point 169.7 °C[8]

Vapor Pressure 1.03E-05 mmHg at 25°C[8]

Synthesis of 4-Chloro-2-nitrobenzoic Acid

The most common method for the synthesis of 4-chloro-2-nitrobenzoic acid is through the

oxidation of 4-chloro-2-nitrotoluene.

Synthesis Pathway:

G-Chloro-z-nitrotoluena

Oxidizing Agent
(e.g., Nitric Acid, Potassium Permanganate)

G-Chloro-z-nitrobenzoic aci(D

Click to download full resolution via product page
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Caption: General synthesis pathway for 4-Chloro-2-nitrobenzoic acid.

Experimental Protocol: Oxidation of 4-chloro-2-
nitrotoluene with Nitric Acid

This protocol describes a common laboratory-scale synthesis of 4-chloro-2-nitrobenzoic acid.
Materials:

4-chloro-2-nitrotoluene

Concentrated nitric acid (65%)

Concentrated sulfuric acid (75%)

Vanadium pentoxide (catalyst)

Chlorobenzene (for recrystallization)
e Ice

Distilled water

Equipment:

Three-necked round-bottom flask (1000 mL)
e Thermometer

» Reflux condenser

e Dropping funnel

o Stirrer

e Heating mantle

e Vacuum filtration apparatus
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o Beakers and other standard laboratory glassware
Procedure:

e In a 1000 mL three-necked flask, combine 100 g of 4-chloro-2-nitrotoluene and 20 g of
vanadium pentoxide.

o Carefully add 740 g of a 75% sulfuric acid solution to the flask.
o Set up the apparatus with a stirrer, thermometer, reflux condenser, and a dropping funnel.
» Begin stirring and heat the mixture to the desired reaction temperature.

e Slowly add 110 mL of 65% concentrated nitric acid to the reaction mixture through the
dropping funnel over a period of 11 hours.

 After the addition is complete, continue stirring and maintain the temperature for an
additional hour to ensure the reaction goes to completion.

e Cool the reaction mixture to room temperature and pour it slowly over a large volume of ice-
water with constant stirring to precipitate the crude product.

e Collect the crude 4-chloro-2-nitrobenzoic acid by vacuum filtration and wash the solid with
cold distilled water.

e Recrystallize the crude product from chlorobenzene to obtain a purified white crystalline
powder.

e Dry the purified product in a vacuum oven at 50°C.

Spectroscopic Analysis

Spectroscopic techniques are essential for the structural confirmation and purity assessment of
4-chloro-2-nitrobenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy
1H NMR Spectroscopy:
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o Experimental Protocol: A *H NMR spectrum is typically recorded on a 300 or 400 MHz
spectrometer. A sample of 4-chloro-2-nitrobenzoic acid is dissolved in a deuterated solvent
such as deuterochloroform (CDCIs) or dimethyl sulfoxide-de (DMSO-de). Tetramethylsilane
(TMS) is commonly used as an internal standard.

o Expected Spectrum: The aromatic region of the *H NMR spectrum will show signals
corresponding to the three protons on the benzene ring. The chemical shifts and coupling
patterns of these protons are indicative of their positions relative to the electron-withdrawing
nitro and carboxylic acid groups and the chlorine atom.

13C NMR Spectroscopy:

o Experimental Protocol: A 33C NMR spectrum is recorded on the same instrument as the *H
NMR. Due to the lower natural abundance of 13C, a larger number of scans is typically
required.

o Expected Spectrum: The spectrum will show seven distinct signals corresponding to the
seven carbon atoms in the molecule. The chemical shifts of the aromatic carbons will be
influenced by the attached substituents, and the carbonyl carbon of the carboxylic acid will
appear at a characteristic downfield shift.

Infrared (IR) Spectroscopy

o Experimental Protocol: An IR spectrum can be obtained using a Fourier Transform Infrared
(FTIR) spectrometer. The sample can be prepared as a KBr pellet or analyzed as a thin film
on a salt plate (e.g., NaCl).

o Expected Spectrum: The IR spectrum will exhibit characteristic absorption bands for the
functional groups present in the molecule. Key expected absorptions include:

o Abroad O-H stretch from the carboxylic acid group (around 3000 cm~1).
o A strong C=0 stretch from the carboxylic acid group (around 1700 cm™1).

o Asymmetric and symmetric N-O stretches from the nitro group (around 1530 and 1350
cm™1).
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o C-Cl stretch (in the fingerprint region).

o C-H stretches and bends from the aromatic ring.

Mass Spectrometry (MS)

o Experimental Protocol: Mass spectra can be obtained using various ionization techniques
such as Electron lonization (EI) or Electrospray lonization (ESI). For EI-MS, the sample is
introduced into the mass spectrometer where it is bombarded with high-energy electrons.
For ESI-MS, the sample is dissolved in a suitable solvent and introduced into the mass
spectrometer through a capillary.

o Expected Spectrum: The mass spectrum will show a molecular ion peak (M*) corresponding
to the molecular weight of the compound (201.56 g/mol ). The isotopic pattern of the
molecular ion peak will show a characteristic M+2 peak with approximately one-third the
intensity of the M+ peak, which is indicative of the presence of a chlorine atom.
Fragmentation patterns can also provide further structural information.

Safety and Handling

4-Chloro-2-nitrobenzoic acid should be handled with appropriate safety precautions in a well-
ventilated area.

Hazards: It is classified as an irritant and may cause skin, eye, and respiratory irritation.

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including

gloves, safety goggles, and a lab coat.

Storage: Store in a tightly closed container in a cool, dry place away from incompatible
substances such as strong bases and oxidizing agents.

Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

This technical guide has provided a detailed overview of the chemical structure, properties,
synthesis, and analysis of 4-chloro-2-nitrobenzoic acid. The information presented is
intended to be a valuable resource for researchers, scientists, and drug development
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professionals working with this important chemical intermediate. The provided experimental
protocols offer a starting point for the synthesis and characterization of this compound in a
laboratory setting. As with any chemical, proper safety procedures should always be followed
when handling 4-chloro-2-nitrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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